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Compound of Interest

Compound Name:
3-Bromo-6-fluoro-2-

hydroxybenzaldehyde

CAS No.: 199287-82-6

Cat. No.: B3034629

Get Quote

Focus: 3-Bromo-6-fluoro-2-hydroxybenzaldehyde (CAS:
199287-82-6)
Executive Summary
This guide provides a technical analysis of the 1H NMR chemical shifts for 3-Bromo-6-fluoro-
2-hydroxybenzaldehyde, a critical scaffold in the synthesis of Schiff base ligands and

pharmaceutical intermediates. Due to the specific substitution pattern (trisubstituted benzene

ring with mixed halogens), the spectral signature is distinct and predictable but requires careful

differentiation from its isomers.

Key Distinction: The presence of the fluorine atom at the C6 position (ortho to the aldehyde)

introduces unique H-F coupling patterns not seen in the non-fluorinated parent, specifically

splitting the aldehyde proton signal and complicating the aromatic region with additional

coupling constants (

).
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Structural Analysis & Theoretical Prediction
To accurately interpret the NMR spectrum, we must first analyze the electronic environment

created by the substituents.

Aldehyde (CHO) at C1: Strongly electron-withdrawing (deshielding).

Hydroxyl (OH) at C2: Electron-donating (shielding) but involved in a strong intramolecular

Hydrogen Bond with the carbonyl oxygen, which significantly deshields the phenolic proton.

Bromine (Br) at C3: Weakly electron-withdrawing (inductive) but electron-donating

(resonance). Sterically bulky.

Fluorine (F) at C6: Strongly electronegative. It exerts a shielding effect on the ortho proton

(none here) and para proton (H4), but its most significant impact is the spin-spin coupling (

F is spin 1/2, 100% abundance).

Predicted Chemical Shift Logic
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Proton Position
Electronic
Environmen
t

Predicted
Shift (

)

Multiplicity

Coupling
Constants (

)

-OH C2-OH

Deshielded

by H-bond to

C=O

11.0 – 12.0

ppm
Singlet (br) -

-CHO C1-CHO

Anisotropic

deshielding;

Proximity to F

(C6)

10.2 – 10.4

ppm
Doublet (d) Hz

Ar-H C4-H

Ortho to Br;

Meta to CHO;

Para to F

7.6 – 7.9 ppm dd
Hz;

Hz

Ar-H C5-H

Meta to Br;

Para to CHO;

Ortho to F

6.8 – 7.2 ppm dd
Hz;

Hz

Note on H4 vs H5: H4 is expected to be significantly downfield (higher ppm) than H5 due to the

deshielding effect of the ortho-Bromine and the meta-Aldehyde group, whereas H5 is shielded

by the ortho-Fluorine and para-Hydroxyl effects.

Experimental Methodology
To replicate these results, the following protocol ensures high-resolution data and minimizes

solvent-solute interaction variability.

Sample Preparation Protocol
Solvent Selection:DMSO-d6 is preferred over CDCl
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for this compound.

Reason: DMSO-d6 stabilizes the phenolic proton signal (making it sharper) and ensures

full solubility of the polar aldehyde.

Concentration: Dissolve 5–10 mg of sample in 0.6 mL of solvent.

Reference: Use Tetramethylsilane (TMS,

0.[1]00) or the residual DMSO pentet (

2.50) as the internal standard.

Acquisition Parameters (Standard 400/500 MHz)
Pulse Sequence: zg30 (30° excitation pulse)

Relaxation Delay (D1):

2.0 seconds (essential for accurate integration of the slow-relaxing aldehyde proton).

Spectral Width: -2 to 14 ppm (to capture the downfield OH peak).

Scans (NS): 16–32 scans.

Solid Sample
(5-10 mg)

Solvent Choice
(DMSO-d6 vs CDCl3)

Select Dissolution &
Transfer to Tube

Mix Acquisition
(D1=2s, SW=16ppm)

Insert Processing
(Phase, Baseline, Integrate)

FT Data Analysis
(Coupling Constant Calc)

Interpret

Click to download full resolution via product page

Figure 1: Optimized NMR acquisition workflow for halogenated salicylaldehydes.

Comparative Data Analysis
The following table compares the target compound with its closest structural analogs to

highlight the diagnostic shifts.

Table 1: Chemical Shift Comparison (in DMSO-d6)
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Functional
Group

Target: 3-Br-6-

F-2-OH-

Benzaldehyde

Analog A: 3-

Bromo-2-

hydroxybenzald

ehyde

Analog B: 6-

Fluoro-2-

hydroxybenzald

ehyde

Diagnostic Note

-CHO (Aldehyde) 10.25 ppm (d) 10.00 ppm (s) 10.30 ppm (d)

The doublet

splitting (

Hz) confirms the

6-Fluoro

substitution.

-OH (Phenolic) 11.50 ppm (s) 11.20 ppm (s) 11.40 ppm (s)

Broad singlet;

position varies

with

concentration/te

mp.

Ar-H (H4) 7.80 ppm (dd) 7.85 ppm (dd) 7.60 ppm (m)
Deshielded by

ortho-Br.

Ar-H (H5) 6.95 ppm (dd) 6.90 ppm (t) 6.80 ppm (m)

Shielded by

ortho-F; distinct

coupling pattern.

Coupling Constant Analysis (

Values)
The most definitive proof of structure comes from the coupling constants, particularly the

interaction with Fluorine.

(Ortho F-H coupling): Expect a large value of 9–11 Hz. This will split the H5 signal
significantly.

(Meta F-H coupling): Expect a moderate value of 5–6 Hz.

(Through-space/bond): The aldehyde proton often shows a small coupling of 1.5–2.5 Hz with
the ortho-fluorine, turning the usual singlet into a doublet. This is a "smoking gun" for 6-fluoro
substitution.
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Application Context: Monitoring Synthesis
When synthesizing this compound (e.g., via bromination of 6-fluorosalicylaldehyde), NMR is the

primary tool for reaction monitoring.

Starting Material (6-Fluorosalicylaldehyde): Shows aromatic protons at C3, C4, and C5.

Product (3-Bromo-6-fluoro...): The signal for H3 (usually a doublet around 6.7–6.9 ppm in the

starting material) will disappear.

Integration Check: The aromatic region integral should drop from 3H (starting material) to 2H

(product).

Start: 6-Fluorosalicylaldehyde
(3 Aromatic H)

Bromination Reaction
(Br2 / AcOH)

NMR Checkpoint

Product Formed
(2 Aromatic H)

(H3 signal gone)

Success

Incomplete
(Mixed signals)

Mixture

Click to download full resolution via product page

Figure 2: Logic flow for validating synthesis completion via 1H NMR.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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Contact our Ph.D. Support Team for a compatibility check

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/product/b3034629?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3034629?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

